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Compound of Interest

Compound Name: Org 274179-0

Cat. No.: B15606181 Get Quote

Technical Support Center: Org 274179-0
Welcome to the technical support center for Org 274179-0. This resource provides

researchers, scientists, and drug development professionals with comprehensive guidance on

the solubility and stability of Org 274179-0 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for Org 274179-0?

A1: The recommended solvent for preparing stock solutions of Org 274179-0 for in vitro

experiments is Dimethyl Sulfoxide (DMSO).

Q2: What is the solubility of Org 274179-0 in DMSO?

A2: Org 274179-0 is sparingly soluble in DMSO, with a reported solubility range of 1-10

mg/mL. In practice, it has been successfully dissolved in DMSO to prepare a 10 mM stock

solution.

Q3: How should I prepare a stock solution of Org 274179-0 in DMSO?

A3: To prepare a stock solution, accurately weigh the desired amount of Org 274179-0 and add

the calculated volume of high-purity, anhydrous DMSO. Vortex the solution thoroughly to

ensure the compound is completely dissolved. For example, to prepare a 10 mM stock solution,

you would dissolve 4.805 mg of Org 274179-0 (Formula Weight: 480.5 g/mol ) in 1 mL of

DMSO.
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Q4: What are the recommended storage conditions for Org 274179-0 stock solutions in

DMSO?

A4: While specific long-term stability data for Org 274179-0 in DMSO is not readily available,

general best practices for storing compound solutions in DMSO should be followed to minimize

degradation. It is recommended to aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles. For short-term storage (up to 1 month), solutions can be stored at

-20°C. For long-term storage (up to 6 months), it is advisable to store the aliquots at -80°C.[1]

Always protect the solution from light and moisture.

Q5: How can I assess the stability of my Org 274179-0 stock solution in DMSO?

A5: The stability of your Org 274179-0 solution can be assessed over time by analytical

methods such as High-Performance Liquid Chromatography (HPLC) coupled with Mass

Spectrometry (LC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. A detailed

protocol for a stability assessment is provided in the "Experimental Protocols" section of this

guide.
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Issue Possible Cause Recommended Solution

Difficulty dissolving Org

274179-0 in DMSO

The concentration may be too

high.

Try preparing a more dilute

stock solution within the

sparingly soluble range (1-10

mg/mL).

The quality of the DMSO may

be poor (contains water).

Use high-purity, anhydrous

DMSO. Hygroscopic DMSO

can negatively impact

solubility.[2]

Insufficient mixing.

Vortex the solution for an

extended period. Gentle

warming (e.g., 37°C water

bath) or sonication may also

aid in dissolution, but be

cautious as heat can degrade

the compound.

Precipitation observed in the

stock solution after storage

The compound has come out

of solution due to temperature

changes.

Before use, allow the vial to

equilibrate to room

temperature and vortex

thoroughly to ensure the

compound is fully redissolved.

The solution may be

supersaturated.

If precipitation persists, you

may need to prepare a fresh,

more dilute stock solution.

Inconsistent experimental

results

Degradation of the Org

274179-0 stock solution.

Assess the stability of your

stock solution using the

provided protocol. Prepare

fresh stock solutions regularly

and avoid repeated freeze-

thaw cycles by using single-

use aliquots.

Inaccurate concentration of the

stock solution.

Ensure accurate weighing of

the compound and precise
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measurement of the DMSO

volume during preparation.

Quantitative Data Summary
Parameter Value Solvent Reference

Solubility 1-10 mg/mL DMSO -

Stock Solution

Concentration

(Example)

10 mM DMSO -

Experimental Protocols
Protocol for Assessing the Stability of Org 274179-0 in
DMSO using LC-MS
Objective: To determine the stability of Org 274179-0 in a DMSO stock solution over time under

specific storage conditions.

Materials:

Org 274179-0

Anhydrous DMSO (≥99.9% purity)

Stable internal standard (IS)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Formic acid (FA), LC-MS grade

Amber glass or polypropylene vials with screw caps

Analytical balance
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Vortex mixer

Calibrated pipettes and tips

HPLC or UHPLC system with a UV detector and a mass spectrometer (MS)

Incubator/Freezer for storage at desired temperatures (e.g., room temperature, 4°C, -20°C,

-80°C)

Methodology:

Preparation of Stock Solutions:

Org 274179-0 Stock Solution (10 mM): Accurately weigh a sufficient amount of Org
274179-0 and dissolve it in anhydrous DMSO to a final concentration of 10 mM. Vortex

thoroughly to ensure complete dissolution.

Internal Standard (IS) Stock Solution (10 mM): Prepare a 10 mM stock solution of a

suitable, stable internal standard in DMSO.

Sample Preparation for Stability Study:

Time Zero (T0) Sample:

Take an aliquot of the Org 274179-0 stock solution.

Add an equal volume of the IS stock solution.

Dilute the mixture with an appropriate solvent (e.g., 50:50 ACN:Water with 0.1% FA) to a

final concentration suitable for LC-MS analysis (e.g., 1 µM).

Vortex the sample and transfer it to an autosampler vial. This sample represents the

initial, 100% concentration.

Incubation Samples:

Aliquot the Org 274179-0 stock solution into multiple vials, one for each time point and

storage condition to be tested.
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Incubation:

Store the incubation samples at the desired temperatures (e.g., room temperature, 4°C,

-20°C, and -80°C).

Sample Collection and Analysis:

At each designated time point (e.g., 0, 24, 48, 72 hours, 1 week, 1 month, 3 months, 6

months), retrieve one vial from each storage condition.

Allow the vial to equilibrate to room temperature.

Prepare the sample for analysis as described in step 2.2 by adding the internal standard

and diluting to the final analytical concentration.

Analyze the sample by LC-MS.

Data Analysis:

Determine the peak area of Org 274179-0 and the internal standard from the

chromatogram for each time point.

Calculate the peak area ratio: Ratio = Peak Area of Org 274179-0 / Peak Area of Internal

Standard.

Determine the percentage of Org 274179-0 remaining at each time point relative to the T0

sample: % Remaining = (Ratio at Tx / Ratio at T0) * 100.

Plot the % Remaining against time for each storage condition to visualize the degradation

profile.

Visualizations
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Caption: Workflow for assessing the stability of Org 274179-0 in DMSO.
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Issue Encountered

Difficulty Dissolving?

Precipitation After Storage?

No

1. Lower concentration
2. Use anhydrous DMSO

3. Increase mixing/sonicate

Yes

Inconsistent Results?

No

1. Equilibrate to RT & vortex
2. Prepare fresh, dilute solution

Yes

1. Assess stability (LC-MS)
2. Use single-use aliquots

3. Re-prepare stock solution

Yes

Issue Resolved

No

Click to download full resolution via product page

Caption: Troubleshooting logic for Org 274179-0 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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